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Compound of Interest

Compound Name: Eutylone hydrochloride

CAS No.: 17764-18-0

Cat. No.: B597052 Get Quote

Executive Safety & Legal Assessment
Before handling the substance, you must categorize the material.[3] The disposal pathway is

strictly dictated by the physical state and purity of the Eutylone HCl.[3]

The "Non-Retrievable" Standard
The core requirement of DEA regulations (21 CFR § 1317.[3][4]90) is that the method of

destruction must render the controlled substance "non-retrievable." This is a higher standard

than "unusable."[3]

Unusable: The substance is chemically altered but could theoretically be reversed (e.g.,

simple acid/base salt conversion).[3]

Non-Retrievable: The chemical structure is permanently altered, and the substance cannot

be separated from the mixture (e.g., incineration or chemical digestion followed by

solidification).[3]
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Category Definition
Primary Disposal
Pathway

Regulatory Form

Inventory (Stock)

Pure powder/crystals

in original or

secondary containers.

[3][5]

Reverse Distribution

(Mandatory for most

license holders).[3][5]

DEA Form 222

(Transfer)

Process Waste

Dilute experimental

mixtures (e.g., HPLC

effluent, cell media).

[3][5]

On-Site Sequestration

followed by

Hazardous Waste

Incineration.[3][5]

DEA Form 41

(Destruction)

Spillage
Accidental release on

surfaces/PPE.[3][5]

Immediate Chemical

Neutralization &

cleanup.[3][5]

DEA Form 41

(Spillage)

Immediate Safety Protocols (PPE & Containment)
Eutylone HCl is a synthetic cathinone.[2][3][6] As a hydrochloride salt, it is highly water-soluble

and can be absorbed through mucous membranes.[3] Inhalation of fine dust is the primary

acute risk during disposal.[3]

Respiratory: N95 minimum; P100 HEPA respirator recommended if handling open powder

>50mg.[3]

Dermal: Double-gloving with Nitrile (0.11mm minimum thickness).[3] The HCl salt is polar;

nitrile offers superior resistance compared to latex.[3]

Engineering Controls: All open handling must occur within a certified Fume Hood or Class II

Biological Safety Cabinet (BSC) to prevent aerosolization.[3]

Protocol A: Reverse Distribution (Inventory
Disposal)
Applicability: Unused stock, expired standards, or bulk pure substance.[3] Mechanism: Transfer

of custody to a DEA-registered "Reverse Distributor."[3][4]
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Why this is the standard: It transfers legal liability.[3] Once the Reverse Distributor accepts the

shipment (via Form 222), the inventory is removed from your quota/accountability log.[3]

Inventory Audit: Exact weight must be recorded.[3] Discrepancies between logbook and

physical mass must be reconciled before transfer.[3]

Vendor Selection: Contact a DEA-registered Reverse Distributor.[3][4] (Note: Standard

hazardous waste haulers often cannot legally take Schedule I pure stocks).[3]

Form 222 Execution:

The Reverse Distributor (as the acquirer) issues the DEA Form 222 to you (the supplier).

[3]

Verify the tracking number and substance codes (Eutylone Schedule I Code: 7549).[1][3]

Packaging: Place the sealed primary container into a secondary containment bag (tamper-

evident).

Shipment: The carrier must be approved for Schedule I transport.[3]

Protocol B: Irreversible Destruction (Process Waste)
Applicability: Liquid waste (HPLC mobile phases), solvated reaction mixtures, or non-

recoverable residues.[3] Mechanism: Chemical sequestration rendering the substance non-

retrievable, followed by incineration.[3]

Scientific Rationale: Simple dilution is illegal.[3] You must chemically degrade the cathinone

core or permanently bind it.[3] Eutylone contains a beta-keto moiety and an amine group.[3][7]

Oxidative cleavage or irreversible adsorption is required.[3]

Step-by-Step Sequestration Procedure
Note: This procedure creates a "mixed waste" (Controlled + Chemical Hazardous) that must be

incinerated.[3][5]

Collection: Collect solvent waste in a dedicated satellite accumulation container (HDPE or

Glass).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://rcra.emory.edu/_includes/documents/sections/oric/cs-dd-webinar-2024-8-14-drug_destruction.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://www.federalregister.gov/documents/2023/04/10/2023-07335/specific-listing-for-eutylone-a-currently-controlled-schedule-i-substance
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.caymanchem.com/cdn/msds/29672m.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://cdn.who.int/media/docs/default-source/essential-medicines/unedited-advance-copy-44th-ecdd-critical-review-report-eutylone.pdf?sfvrsn=ca370181_3
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption (The "Kitty Litter" Method):

Add a binding agent to the liquid waste.[3][7] Activated Carbon (charcoal) combined with a

polymer hardener (e.g., commercially available drug destruction pouches) is the industry

standard.[3]

Ratio: 2:1 ratio of absorbent to liquid volume.[3]

Chemical Digestion (Optional but Recommended for High Concentration):

If the concentration is >1 mg/mL, treat with 10% Sodium Hypochlorite (Bleach) or

Hydrogen Peroxide prior to solidification.[3]

Mechanism:[3][4][7][8][9][10][11] The oxidizer attacks the benzylic position and the amine,

fragmenting the cathinone skeleton.[3]

Solidification: Allow the mixture to harden. The result must be a solid block from which the

liquid cannot be pressed or extracted.[3]

Disposal: Label as "Incineration Only - Non-Regulated Controlled Substance Waste" (check

local EPA guidelines, as it may still be RCRA hazardous waste depending on the solvent).[3]

Documentation: Complete DEA Form 41 (Registrants Inventory of Drugs Surrendered).[3]

Two witnesses must sign verifying the destruction/sequestration.[3][4]

Decision Matrix & Workflow
The following diagram illustrates the decision logic for Eutylone HCl disposal to ensure

compliance with 21 CFR 1317.
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Figure 1: Decision tree for compliant disposal of Eutylone Hydrochloride, distinguishing

between inventory transfers and waste destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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